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Compound of Interest

Compound Name: Disperse Red 4

Cat. No.: B1583526

For Researchers, Scientists, and Drug Development Professionals
Introduction

Disperse Red 4, identified by the CAS number 2379-90-0, is an anthraquinone-based dye. Its
chemical name is 1-amino-4-hydroxy-2-methoxyanthracene-9,10-dione. This document
provides a comprehensive overview of its physical and chemical properties, a summary of its
synthesis, and an exploration of its known biological effects. The information is intended for
professionals in research and development who require a technical understanding of this

compound.

Physical and Chemical Data

The following tables summarize the key physical and chemical properties of Disperse Red 4.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Formula C15H11NOa [1]
Molecular Weight 269.25 g/mol [1]
Appearance Red powder [1]
Melting Point 224-226 °C [2]
Boiling Point 567.9 °C at 760 mmHg [3]
Density 1.465 g/cm3 [3]
Vapor Pressure 1.68E-13 mmHg at 25°C [3]
Refractive Index 1.705 [3]
Table 2: Chemical Identifiers and Descriptors
Identifier/Descriptor Value Reference(s)

IUPAC Name

1-amino-4-hydroxy-2-
methoxyanthracene-9,10-

dione

[3]

InChl

INChI=1S/C15H11NO4/c1-20-
10-6-9(17)11-
12(13(10)16)15(19)8-5-3-2-4-
7(8)14(11)18/h2-
6,17H,16H2,1H3

[3]

InChlKey

WSPPHHAIMCTKNN-
UHFFFAOYSA-N

[3]

Canonical SMILES

COC1=C(C2=C(C(=C1)0)C(=
0)C3=CC=CC=C3C2=0)N

[3]

Experimental Protocols
Synthesis of Disperse Red 4
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A general method for the synthesis of Disperse Red 4 involves the methylation of 1-Amino-2,4-
dihydroxyanthracene-9,10-dione.[1] A more detailed, multi-step synthesis route has also been
described, starting from 1-aminoanthraquinone.[2]

General Synthesis Steps:
» Bromination: 1-aminoanthraquinone is first brominated.
e Hydrolysis: The brominated intermediate undergoes hydrolysis in a sulfuric acid medium.

o Methylation: The resulting product is then methylated using methanol in the presence of
sodium hydroxide.

 Purification: The final product, Disperse Red 4, is isolated through filtration, grinding, and
drying.[2]

It is important to note that this represents a summary of the synthesis process, and for detailed
experimental parameters, including stoichiometry, reaction conditions, and purification
methods, consultation of the primary literature is recommended.

Biological Activity and Toxicology

Disperse Red 4, as a disperse dye, is primarily of interest in the field of toxicology, particularly
concerning its potential as a contact sensitizer.[4]

Cellular Effects

Studies on various disperse dyes have indicated potential impacts on cell viability and
mitochondrial function. Exposure of primary keratinocytes and intestinal epithelial cells to
certain disperse dyes has been shown to decrease cell viability and alter mitochondrial oxygen
consumption and glycolysis, which may be indicative of an inflammatory response.[4]

Toxicological Data

Table 3: Acute Toxicity
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Test Species Route Value Reference(s)
LD50 Rat Intraperitoneal 2600 mg/kg [2]
Visualizations

Logical Relationships and Workflows
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Caption: A simplified workflow for the synthesis of Disperse Red 4.

Exposure

Disperse Red 4 Exposure

l Target Cells

Primary Keratinocytes

Intestinal Epithelial Cells

Ce

lv

Y

Altered Glycolysis

Decreased Cell Viability

Potential Inflammatory Response

lulay Effects u
\

Impaired Mitochondrial Respiration

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.guidechem.com/question/what-are-the-applications-of-d-id121809.html
https://www.benchchem.com/product/b1583526?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Potential cellular effects of Disperse Red 4 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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